![molecular formula C7H5BrO2 B098134 5-Bromosalicylaldehyde CAS No. 17691-61-1](/img/structure/B98134.png)
5-Bromosalicylaldehyde
Overview
Description
5-Bromosalicylaldehyde is a chemical compound with the molecular formula C7H5BrO2 . It is also known by other names such as 5-Bromo-2-hydroxybenzaldehyde . It is used in laboratory chemicals .
Synthesis Analysis
This compound has been used in the synthesis of various compounds. For instance, it reacts with 1,2-bis(4-chloro-2-aminophenoxy)ethane to yield Schiff base ligand 1,2-bis(2-(5-bromo-2-hydroxybenzilidenamino)-4-chlorophenoxy)ethane . It has also been used as a starting reagent for the synthesis of diarylamino-substituted N-methyl tetrahydrosalen ligand .Molecular Structure Analysis
The molecular structure of this compound consists of 7 carbon atoms, 5 hydrogen atoms, 1 bromine atom, and 2 oxygen atoms . Its molecular weight is 201.017 g/mol .Chemical Reactions Analysis
This compound reacts with 1,2-bis(4-chloro-2-aminophenoxy)ethane to yield Schiff base ligand 1,2-bis(2-(5-bromo-2-hydroxybenzilidenamino)-4-chlorophenoxy)ethane . It is also the starting reagent for the synthesis of diarylamino-substituted N-methyl tetrahydrosalen ligand .Physical And Chemical Properties Analysis
This compound is a white-yellow crystalline powder . It has a melting point of 105°C . Its molecular weight is 201.02 g/mol .Scientific Research Applications
Synthesis and Characterization
Synthesis of Schiff Bases : 5-Bromosalicylaldehyde has been used in the synthesis of Schiff bases. For example, it reacts with aromatic amines to form Schiff bases, which are characterized by various analytical methods (Li Zhong, 2007).
Formation of Complex Ligands : It has been used to form new ligands by condensation with other reagents. These ligands are then used to synthesize complexes with metals like iron, as seen in the formation of iron(III) complexes with novel ligands based on Girard’s reagent (M. D. Revenko et al., 2009).
Chelate Synthesis : this compound has been used to create mononuclear chelates with different metals. These chelates are synthesized and characterized to understand their structures and properties (E. Canpolat and M. Kaya, 2004).
Synthesis of Complexes : Its role in the synthesis of metal complexes with various metals like Cu(II), Cd(II), and Ni(II) has been studied. These complexes have been characterized by different spectroscopic methods (G. Reji et al., 2017).
Biochemical and Pharmacological Studies
Antihyperglycemic and Antioxidant Activities : this compound has been researched for its antihyperglycemic and antioxidant activities. It shows significant α-glucosidase inhibitory activity and potential in in vivo experiments for antihyperglycemic effects (S. Misra et al., 2011).
Study of Oxidant Properties : The oxidant properties of compounds derived from this compound have been investigated, particularly in relation to their effects on vitamin levels and oxidative stress markers in rats (F. Karatas et al., 2006).
Material Science and Chemistry
Luminescence and Optical Studies : The compound has been used in the synthesis of Ni(II) and Zn(II) complexes, which exhibit luminescence properties. These properties are influenced by π-conjugation and electronic effects, indicating potential applications in material science (M. S. More et al., 2017).
Electrochemical Behavior : The electrochemical behavior of derivatives of this compound has been studied, providing insights into its potential applications in electrochemical sensors and devices (K. Ravindra et al., 2002).
Safety and Hazards
5-Bromosalicylaldehyde is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
properties
IUPAC Name |
5-bromo-2-hydroxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrO2/c8-6-1-2-7(10)5(3-6)4-9/h1-4,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKKSTJKBKNCMRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)C=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8022165 | |
Record name | 5-Bromosalicylaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8022165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1761-61-1 | |
Record name | 5-Bromosalicylaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1761-61-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 5-Bromosalicylaldehyde | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001761611 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Bromosalicylaldehyde | |
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Record name | 5-Bromosalicylaldehyde | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7310 | |
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Record name | Benzaldehyde, 5-bromo-2-hydroxy- | |
Source | EPA Chemicals under the TSCA | |
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Record name | 5-Bromosalicylaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8022165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromosalicylaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.607 | |
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Record name | 5-BROMOSALICYLALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0Z65A0A8CE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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